Cas no 1090949-90-8 ((7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate)

• Product Name: (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 1090949-90-8
• MF: C₁₅H₈BrCl₂N₃O₃
• MW: 429.052320480347
• CID: 5449550
• PubChem ID: 42899155
• Update Time: 2025-06-14

(7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS007939048
• Z16551085
• (7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloropyridine-2-carboxylate
• EN300-26606955
• {7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl 3,6-dichloropyridine-2-carboxylate
• 1090949-90-8
• (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate

• Inchi： 1S/C15H8BrCl2N3O3/c16-8-1-4-12-19-9(5-13(22)21(12)6-8)7-24-15(23)14-10(17)2-3-11(18)20-14/h1-6H,7H2
• InChI Key： ANBOSJYIYOAGEC-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=CC(=O)N3C=C(Br)C=CC3=N2)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 426.91261g/mol
• Monoisotopic Mass: 426.91261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.1±60.0 °C(Predicted)
• pka: 0.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate

Comprehensive Analysis of (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 1090949-90-8)

The compound (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 1090949-90-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrido[1,2-a]pyrimidin core and dichloropyridine moiety, make it a promising candidate for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1090949-90-8 has surged due to their versatility in medicinal chemistry. The 7-Bromo-4-oxo group in this compound is a critical functional feature, often associated with enhanced binding affinity to proteins. Meanwhile, the 3,6-dichloro-2-pyridinecarboxylate segment contributes to its stability and bioavailability, making it a subject of interest for structure-activity relationship (SAR) studies. These properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate involves multi-step organic reactions, including condensation and esterification. Its CAS No. 1090949-90-8 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with industry standards for high-throughput screening.

From an industrial perspective, this compound is often explored for its potential in green chemistry applications. Its modular structure allows for derivatization, which is crucial for developing sustainable agrochemicals with reduced environmental impact. This aligns with the growing focus on eco-friendly synthesis and biodegradable materials, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

In the context of drug development, 1090949-90-8 is frequently studied alongside other pyrimidine derivatives due to its potential in treating chronic diseases. Its mechanism of action may involve interference with cellular signaling pathways, a hot topic in cancer research and immunotherapy. However, further in vitro and in vivo studies are needed to validate its efficacy and safety profile.

The compound’s relevance extends to computational chemistry, where molecular docking simulations predict its interactions with biological targets. Such studies are instrumental in reducing the time and cost associated with hit-to-lead optimization. As artificial intelligence and machine learning revolutionize drug discovery, datasets including CAS No. 1090949-90-8 contribute to training predictive models for de novo molecular design.

In summary, (7-Bromo-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 3,6-dichloro-2-pyridinecarboxylate represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its importance in addressing global challenges in health and sustainability. Continued exploration of its properties will likely yield innovative solutions aligned with the United Nations’ Sustainable Development Goals (SDGs).